Cas no 2228486-90-4 (1-(1-ethyl-1H-pyrazol-5-yl)methylcyclopropan-1-ol)

• Product Name: 1-(1-ethyl-1H-pyrazol-5-yl)methylcyclopropan-1-ol
• CAS No: 2228486-90-4
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6259323
• PubChem ID: 165765811
• Update Time: 2025-05-20

1-(1-ethyl-1H-pyrazol-5-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-pyrazol-5-yl)methylcyclopropan-1-ol
• 1-[(1-ethyl-1H-pyrazol-5-yl)methyl]cyclopropan-1-ol
• EN300-1785139
• 2228486-90-4

• Inchi： 1S/C9H14N2O/c1-2-11-8(3-6-10-11)7-9(12)4-5-9/h3,6,12H,2,4-5,7H2,1H3
• InChI Key： VWTDWPVCTFWLSF-UHFFFAOYSA-N
• SMILES： OC1(CC2=CC=NN2CC)CC1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1-ethyl-1H-pyrazol-5-yl)methylcyclopropan-1-ol

Comprehensive Overview of 1-(1-ethyl-1H-pyrazol-5-yl)methylcyclopropan-1-ol (CAS No. 2228486-90-4)

1-(1-ethyl-1H-pyrazol-5-yl)methylcyclopropan-1-ol (CAS No. 2228486-90-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a cyclopropanol moiety with an ethyl-substituted pyrazole ring, creating a versatile scaffold for drug discovery and material science applications. Its molecular formula, C₁₀H₁₆N₂O, suggests potential bioactivity, particularly in modulating enzyme or receptor interactions.

Recent studies highlight the growing interest in pyrazole derivatives like 1-(1-ethyl-1H-pyrazol-5-yl)methylcyclopropan-1-ol for their role in developing novel anti-inflammatory agents and CNS-targeting therapeutics. Researchers are actively exploring its pharmacokinetic properties, including metabolic stability and blood-brain barrier permeability, which align with current trends in precision medicine and neurodegenerative disease research. The compound's hydrogen-bond donor/acceptor capacity makes it particularly valuable for fragment-based drug design (FBDD).

From a synthetic chemistry perspective, CAS No. 2228486-90-4 exemplifies modern strategies in heterocyclic compound synthesis. Its preparation typically involves Pd-catalyzed cross-coupling reactions between functionalized pyrazole intermediates and cyclopropane precursors, followed by selective oxidation. This methodology resonates with the pharmaceutical industry's push toward green chemistry and atom-economical processes, addressing frequent search queries about cost-effective synthetic routes for complex molecules.

The compound's physicochemical properties—including a calculated logP of ~1.8 and polar surface area of 45 Ų—suggest favorable drug-likeness characteristics. These metrics are crucial for researchers investigating oral bioavailability optimization, a hot topic in medicinal chemistry forums and QSAR modeling discussions. Notably, the methylcyclopropanol segment may confer metabolic resistance compared to traditional aliphatic alcohols, a feature increasingly sought after in prodrug design.

Industrial applications of 1-(1-ethyl-1H-pyrazol-5-yl)methylcyclopropan-1-ol extend beyond pharmaceuticals. Its structural motifs appear in advanced liquid crystal materials and coordination chemistry ligands, reflecting cross-disciplinary relevance. Patent analyses reveal its incorporation in OLED technologies as electron-transporting components, coinciding with market demands for energy-efficient displays. This dual applicability in life sciences and materials science positions it as a high-value chemical building block.

Quality control protocols for CAS No. 2228486-90-4 emphasize HPLC purity analysis (>98%) and chiral separation when applicable, responding to stringent regulatory requirements in GMP manufacturing. Stability studies under various pH and temperature conditions are frequently documented, addressing common concerns about compound shelf life and storage conditions—topics regularly searched by laboratory managers and procurement specialists.

Emerging computational studies utilize molecular docking simulations to predict the compound's interactions with biological targets like GABA receptors or kinase enzymes. These in silico approaches align with the pharmaceutical industry's shift toward AI-assisted drug discovery, a dominant theme in recent scientific conferences and investment trends. Such analyses often highlight the steric constraints imposed by the cyclopropane ring as a key differentiator from analogous pyrazole derivatives.

Environmental fate assessments of 1-(1-ethyl-1H-pyrazol-5-yl)methylcyclopropan-1-ol indicate moderate biodegradability, prompting investigations into biocatalytic degradation methods. This reflects broader societal concerns about sustainable chemistry and green synthesis practices. The compound's ecotoxicity profile remains an active research area, particularly regarding aquatic organism impacts—a subject of increasing regulatory scrutiny worldwide.

Supply chain dynamics for CAS No. 2228486-90-4 reveal specialized production by custom synthesis laboratories rather than bulk manufacturers, reflecting its status as a high-potency intermediate. Market intelligence suggests growing demand from contract research organizations (CROs) engaged in fragment screening libraries development. This niche positioning makes it a candidate for just-in-time manufacturing models increasingly adopted in pharmaceutical outsourcing.

Future research directions for this compound likely involve structure-activity relationship (SAR) studies to optimize its pharmacophore characteristics. The scientific community particularly anticipates developments in asymmetric synthesis routes to access enantiomerically pure forms, given the growing importance of chiral drugs in modern therapeutics. Such advancements would address persistent challenges in stereoselective synthesis—a frequent topic in organic chemistry publications.